Cas no 74032-83-0 (N-acetyl-S-(1-phenyl-3-hydroxypropyl)cysteine)

• Product name: N-acetyl-S-(1-phenyl-3-hydroxypropyl)cysteine
• CAS No: 74032-83-0
• MF: C₁₄H₁₉NO₄S
• MW: 297.37
• CID: 978847
• PubChem ID: 130834

N-acetyl-S-(1-phenyl-3-hydroxypropyl)cysteine Chemical and Physical Properties

Names and Identifiers

• N-acetyl-S-(1-phenyl-3-hydroxypropyl)cysteine
• L-Cysteine, N-acetyl-S-(3-hydroxy-1-phenylpropyl)-
• (2R)-2-acetamido-3-(3-hydroxy-1-phenylpropyl)sulfanylpropanoic acid
• N-(1-Hydroxyethylidene)-S-(3-hydroxy-1-phenylpropyl)cysteine
• DTXSID60995347
• 74032-83-0

• Inchi： InChI=1S/C14H19NO4S/c1-10(17)15-12(14(18)19)9-20-13(7-8-16)11-5-3-2-4-6-11/h2-6,12-13,16H,7-9H2,1H3,(H,15,17)(H,18,19)/t12-,13?/m0/s1
• InChI Key： BSEMPLYQNRLSOH-UEWDXFNNSA-N
• SMILES： CC(=O)NC(CSC(CCO)C1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 297.103
• Monoisotopic Mass: 297.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 561.5°C at 760 mmHg
• Flash Point: 293.4°C
• Refractive Index: 1.582